Cas no 15116-68-4 (3-Hydroxypyrrolidin-2-one)

3-Hydroxypyrrolidin-2-one is a versatile heterocyclic compound known for its unique chemical properties. It offers high purity and stability, making it ideal for various applications in organic synthesis. This compound features a pyrrolidinone ring, which provides a platform for diverse transformations, and its hydroxyl group facilitates further functionalization. Its structural simplicity and reactivity make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

3-Hydroxypyrrolidin-2-one structure

Product Name:3-Hydroxypyrrolidin-2-one

CAS No:15116-68-4

MF:C₄H₇NO₂

MW:101.103881120682

CID:105785

PubChem ID:329765040

Update Time:2025-07-19

3-Hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxypyrrolidin-2-one
- 3-Hydroxy-2-pyrrolidinone
- DS-13043
- BCP23316
- SCHEMBL121282
- FT-0615866
- AM20080386
- FRKGSNOMLIYPSH-UHFFFAOYSA-N
- 2-pyrrolidinone, 3-hydroxy-
- A15253
- AB29512
- BCP00893
- 3-hydroxypyrrolidin-2-one;3-Hydroxy-2-pyrrolidinone
- 3-oxidanylpyrrolidin-2-one
- AKOS005146224
- CS-W005201
- A809127
- Q-103568
- AB88860
- (s)-(-)-3-hydroxy-2-pyrrolidone
- SY067339
- 78340-48-4
- 3-Hydroxy-pyrrolidin-2-one
- 15166-68-4
- SY020466
- FT-0649392
- ETHYLMORPHOLINOACETATEHYDROCHLORIDE
- MFCD09751256
- MFCD12911759
- 15116-68-4
- SY017439
- EN300-297352
- FT-0771056
- (3R)-3-Hydroxypyrrolidin-2-one; (R)-3-Hydroxy-2-pyrrolidone
- a-Hydroxy-?-butyrolactam
- (S)-3-Hydroxypyrrolidine-2-one
- DB-014293
- MDL： MFCD09751256
- Inchi： 1S/C4H7NO2/c6-3-1-2-5-4(3)7/h3,6H,1-2H2,(H,5,7)
- InChI Key： FRKGSNOMLIYPSH-UHFFFAOYSA-N
- SMILES： OC1C(NCC1)=O

Computed Properties

Exact Mass: 101.04771
Monoisotopic Mass: 101.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 91.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Melting Point: 102-107 °C
PSA: 49.33

3-Hydroxypyrrolidin-2-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

3-Hydroxypyrrolidin-2-one Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	735612-500MG	3-Hydroxy-2-pyrrolidinone	15116-68-4		500MG	818.2	2021-05-17
A2B Chem LLC	AE94968-100mg	3-hydroxypyrrolidin-2-one	15116-68-4	97%	100mg	$47.00	2024-04-20
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